Cas no 23148-58-5 (4-(4-Chlorophenyl)-2-methylpyridine)

• Product Name: 4-(4-Chlorophenyl)-2-methylpyridine
• CAS No: 23148-58-5
• MF: C₁₂H₁₀ClN
• MW: 203.667501926422
• MDL: MFCD13152445
• CID: 1413743
• PubChem ID: 12367074
• Update Time: 2025-05-20

4-(4-Chlorophenyl)-2-methylpyridine Chemical and Physical Properties

Names and Identifiers

• Pyridine, 4-(4-chlorophenyl)-2-methyl-
• 4-(4-Chlorophenyl)-2-methylpyridine
• SCHEMBL2615984
• 23148-58-5
• BDBM50583714
• MFCD13152445
• CHEMBL5078044
• AKOS016017037

• MDL： MFCD13152445
• Inchi： 1S/C12H10ClN/c1-9-8-11(6-7-14-9)10-2-4-12(13)5-3-10/h2-8H,1H3
• InChI Key： YJZZBMSVNNWEFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1C=CN=C(C)C=1

Computed Properties

• Exact Mass: 203.0503
• Monoisotopic Mass: 203.0501770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines

Additional information on 4-(4-Chlorophenyl)-2-methylpyridine

4-(4-Chlorophenyl)-2-methylpyridine (CAS No. 23148-58-5): A Comprehensive Overview of Properties and Applications

4-(4-Chlorophenyl)-2-methylpyridine (CAS No. 23148-58-5) is an important heterocyclic compound with a wide range of applications in pharmaceutical, agrochemical, and material science industries. This chlorinated pyridine derivative features a unique molecular structure combining a pyridine ring with a 4-chlorophenyl substituent, making it valuable for various synthetic applications. The compound's chemical stability and versatile reactivity have attracted significant attention from researchers and industrial chemists alike.

The molecular formula of 4-(4-Chlorophenyl)-2-methylpyridine is C₁₂H₁₀ClN, with a molecular weight of 203.67 g/mol. Its structure consists of a pyridine core substituted at the 2-position with a methyl group and at the 4-position with a 4-chlorophenyl moiety. This particular arrangement contributes to the compound's lipophilic character and influences its electronic properties, making it useful in various medicinal chemistry applications. The presence of both chlorine atom and nitrogen heteroatom provides multiple sites for further chemical modifications.

In pharmaceutical research, 4-(4-Chlorophenyl)-2-methylpyridine serves as a key building block for the synthesis of various biologically active compounds. Recent studies have explored its potential as a precursor for CNS-active drugs and anti-inflammatory agents. The compound's ability to interact with biological targets makes it particularly interesting for drug discovery programs focusing on neurological disorders and immune system modulation. Researchers are investigating its derivatives for potential applications in treating conditions related to neurodegenerative diseases, a hot topic in current medical research.

The agrochemical industry utilizes 4-(4-Chlorophenyl)-2-methylpyridine derivatives in the development of novel crop protection agents. Its structural features contribute to the creation of compounds with improved pesticidal activity and environmental stability. With growing concerns about food security and sustainable agriculture, this compound has gained attention as a potential component in next-generation eco-friendly pesticides. The chlorophenyl group enhances the lipophilicity of resulting molecules, improving their ability to penetrate plant tissues and target specific pests.

Material scientists have explored applications of 4-(4-Chlorophenyl)-2-methylpyridine in the development of organic electronic materials. The compound's conjugated system and electron-withdrawing characteristics make it suitable for creating novel semiconducting materials used in OLED technology and organic photovoltaics. As the demand for flexible electronics and renewable energy solutions continues to grow, research into such functional materials has become increasingly important.

Synthetic approaches to 4-(4-Chlorophenyl)-2-methylpyridine typically involve cross-coupling reactions between appropriate halogenated precursors. Modern methods emphasize green chemistry principles, utilizing catalytic systems that minimize waste and improve atom economy. Recent advancements in flow chemistry have enabled more efficient production of this compound, addressing industry needs for scalable synthesis while maintaining high purity standards. These developments align with current trends in sustainable chemical manufacturing.

The global market for 4-(4-Chlorophenyl)-2-methylpyridine has shown steady growth, driven by increasing demand from pharmaceutical intermediates and specialty chemicals sectors. Manufacturers are focusing on improving production efficiency and quality control to meet the stringent requirements of end-users. With the rise of custom synthesis services and contract research organizations, availability of high-purity 23148-58-5 has become more widespread, supporting innovation across multiple industries.

Analytical characterization of 4-(4-Chlorophenyl)-2-methylpyridine typically involves techniques such as HPLC, GC-MS, and NMR spectroscopy. These methods ensure proper identification and quantification of the compound, crucial for quality assurance in research and industrial applications. Recent advancements in analytical instrumentation have enabled more precise detection of impurities and degradation products, supporting the development of high-performance materials and pharmaceutical ingredients.

Safety considerations for handling 4-(4-Chlorophenyl)-2-methylpyridine include standard laboratory precautions for organic compounds. Proper personal protective equipment and ventilation systems should be used when working with this material. While not classified as highly hazardous, appropriate risk assessment and waste management procedures should be followed in accordance with local regulations and chemical safety guidelines.

Future research directions for 4-(4-Chlorophenyl)-2-methylpyridine include exploration of its potential in catalysis, material science, and medicinal chemistry. The compound's versatility makes it attractive for developing targeted therapies and advanced materials. With growing interest in personalized medicine and smart materials, this chlorophenyl pyridine derivative is likely to remain an important subject of scientific investigation and industrial application in the coming years.